Methyl 6-chlorobenzo[d]oxazole-2-carboxylate

• IUPAC Name: methyl 6-chloro-1,3-benzoxazole-2-carboxylate
• InChI: InChI=1S/C9H6ClNO3/c1-13-9(12)8-11-6-3-2-5(10)4-7(6)14-8/h2-4H,1H3
• InChI Key: CUIFELSKOYSNJT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NC2=C(O1)C=C(C=C2)Cl
• Molecular Formula: C9H6ClNO3
• Molecular Weight: 211.60 g/mol
• CAS No.: 1538430-09-9

Description

“Methyl 6-chlorobenzo[d]oxazole-2-carboxylate” is a chemical compound with the molecular formula C9H6ClNO3. It is a derivative of oxazole, a heterocyclic compound that contains an oxygen atom and a nitrogen atom in a five-membered ring.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoxazole ring substituted with a chlorine atom at the 6th position and a carboxylate group at the 2nd position. The presence of these functional groups may influence its chemical properties and reactivity.

Scientific Research Applications

Photochemistry and Vibrational Spectra

Methyl 4-chloro-5-phenylisoxazole-3-carboxylate (MCPIC), a related compound, has been synthesized and studied for its photochemistry and vibrational spectra. Research by Lopes et al. (2011) explored the low energy conformers of MCPIC in cryogenic matrices, and its photoisomerization to oxazole, indicating potential applications in understanding molecular conformations and photochemical reactions (Lopes et al., 2011).

Synthesis of Macrolides

Oxazoles, including closely related compounds to Methyl 6-chlorobenzo[d]oxazole-2-carboxylate, have been utilized in the synthesis of macrolides. Wasserman et al. (1981) demonstrated that oxazoles could be used as activated carboxylates in the synthesis of complex macrolides, highlighting their potential in organic synthesis and pharmaceutical applications (Wasserman et al., 1981).

Fluorescent Probes in Peptides

Ferreira et al. (2010) investigated the preparation of various oxazole-4-carboxylates, which were used as fluorescent probes in peptides. This research indicates the potential use of similar compounds in biochemistry and molecular biology for studying peptide structures and dynamics (Ferreira et al., 2010).

Photocleavable Protecting Groups

Research on oxobenzopyrano[6,7-d]oxazoles by Gonçalves et al. (2010) suggests the use of related oxazole compounds as photocleavable protecting groups. This application is significant in synthetic chemistry for controlling reactions and protecting sensitive functional groups (Gonçalves et al., 2010).

Antibacterial Activities

A study by Cooper et al. (1990) on quinolones containing oxazole and other heterocyclic substituents, including a close relation to this compound, revealed significant antibacterial activity. This research underscores the potential pharmaceutical applications of oxazole derivatives in developing new antibiotics (Cooper et al., 1990).